Cas no 642-91-1 (2,1-benzoxazole-3-carboxylic acid)

• Product Name: 2,1-benzoxazole-3-carboxylic acid
• CAS No: 642-91-1
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD02180526
• CID: 516343
• PubChem ID: 258162
• Update Time: 2025-07-19

2,1-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[c]isoxazole-3-carboxylic acid
• 2,1-benzoxazole-3-carboxylic acid
• 2,1-Benzisoxazol-3-carboxylsaeure
• 2,1-Benzisoxazole-3-carboxylic acid
• Anthroxansaeure
• F2167-0177
• CCG-51525
• SDCCGMLS-0066192.P001
• MFCD02180526
• 2,1-benzisoxazole-3-carboxylic acid, AldrichCPR
• OF3RAC7IV3
• CS-0038171
• 3-carboxy-2, 1-benzisoxazole
• AKOS004119715
• PS-6015
• AC-26514
• CDS1_000818
• DivK1c_001858
• PHYDLUSJJFZNFG-UHFFFAOYSA-N
• Z1201621664
• DTXSID00214408
• HMS557F04
• Maybridge1_005570
• NSC86917
• 642-91-1
• SCHEMBL570621
• BENZO(C)ISOXAZOLE-3-CARBOXYLIC ACID
• benzo[c]isoxazole-3-carboxylicacid
• Anthroxanic acid
• NSC 86917
• SR-01000640819-1
• NSC-86917
• UNII-OF3RAC7IV3
• EN300-746992

• MDL： MFCD02180526
• Inchi： 1S/C8H5NO3/c10-8(11)7-5-3-1-2-4-6(5)9-12-7/h1-4H,(H,10,11)
• InChI Key： PHYDLUSJJFZNFG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 163.02700
• Monoisotopic Mass: 163.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.455
• Melting Point: 185 °C
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 188°C
• Refractive Index: 1.66
• PSA: 63.33000
• LogP: 1.52600

2,1-benzoxazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 2,1-benzoxazole-3-carboxylic acid

Recent Advances in the Study of 2,1-Benzoxazole-3-carboxylic Acid (CAS: 642-91-1) and Its Applications in Chemical Biology and Medicine

2,1-Benzoxazole-3-carboxylic acid (CAS: 642-91-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by a benzoxazole core with a carboxylic acid functional group, has been explored for its potential as a building block in drug discovery and as a modulator of biological pathways. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the synthesis and biological evaluation of 2,1-benzoxazole-3-carboxylic acid derivatives as potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's scaffold, resulting in derivatives with enhanced selectivity and efficacy. These findings suggest that 2,1-benzoxazole-3-carboxylic acid derivatives could serve as promising candidates for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2,1-benzoxazole-3-carboxylic acid has also been explored for its antimicrobial potential. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated that certain derivatives of this compound exhibit strong activity against multidrug-resistant bacterial strains, including *Staphylococcus aureus* and *Escherichia coli*. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for designing new antibiotics.

Another area of interest is the compound's role in cancer research. Recent work published in *European Journal of Medicinal Chemistry* (2023) revealed that 2,1-benzoxazole-3-carboxylic acid derivatives can act as selective inhibitors of histone deacetylases (HDACs), enzymes that play a critical role in epigenetic regulation and cancer progression. The study reported that these derivatives induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window for further development.

Beyond its direct therapeutic applications, 2,1-benzoxazole-3-carboxylic acid has also been utilized as a versatile intermediate in organic synthesis. A 2023 review in *Chemical Reviews* highlighted its use in the construction of complex heterocyclic frameworks, which are often found in bioactive molecules. The review emphasized the compound's synthetic flexibility and its potential to streamline the development of new chemical entities for drug discovery.

In conclusion, recent research on 2,1-benzoxazole-3-carboxylic acid (CAS: 642-91-1) underscores its multifaceted utility in chemical biology and medicine. From anti-inflammatory and antimicrobial agents to epigenetic modulators in cancer therapy, this compound continues to inspire innovative approaches in drug development. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its position as a valuable tool in the pharmaceutical sciences.